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Compound Focus: 5-Bromo-1H-indole-2-carboxylic acid

CAS No.: 7254-19-5

Cat. No.: S664945
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Chemical Profile & Handling Specifications

Aspect Specification

Product Name 5-Bromo-1H-indole-2-carboxylic acid [1]

CAS Number 7254-19-5 [1] [2] [3]

Molecular Formula C9H6BrNO2 [1] [2] [3]

Molecular Weight 240.05 g/mol [1] [2] [3]

Recommended
Storage

-20°C [1] [3]

Physical Form Powder [1] [3]

GHS Hazard
Statements

H315-H319-H335 (Causes skin irritation, serious eye irritation, and may cause
respiratory irritation) [3] [4]

Safety & Handling FAQ
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Q1: What personal protective equipment (PPE) is required when handling this compound? A1: To

minimize exposure, you should wear:

Eye Protection: Tightly fitting safety goggles or eyeshields [1] [3].
Skin Protection: Wear protective gloves and clothing [1] [3]. The specific glove type should be

selected according to the task and satisfy specifications like EN 374 [3].
Respiratory Protection: Where dust is formed and adequate ventilation is not possible, use a

NIOSH N95 (US) or EN 143 P1 (EU) dust mask [1] [3].

Q2: What should I do in case of accidental exposure? A2: Follow these first-aid measures [3]:

Inhalation: Move the person to fresh air. Keep them at rest in a comfortable breathing position [3].

Skin Contact: Wash thoroughly with soap and plenty of water [3].
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and

easy to do. Continue rinsing [3].

Storage & Troubleshooting FAQ

Q3: Why is storage at -20°C recommended, and what happens if the compound is left at room

temperature? A3: Storage at -20°C is specified to ensure long-term chemical stability [1] [3]. While the

decomposition temperature is not specified, storing at a lower temperature slows down degradation

processes, maintaining the compound's purity for sensitive applications like pharmaceutical R&D. The

melting point is reported at 287-288 °C, indicating good thermal stability at room temperature for short

handling periods [3].

Q4: The compound has formed a lump or appears clumpy. Has it degraded? A4: Clumping can occur

due to absorption of moisture from the air. This does not necessarily indicate degradation.

Action: Bring the vial to room temperature in a desiccator to prevent further moisture uptake. Once
equilibrated, you can gently break up the solid with a clean spatula. The product can likely still be

used, but for quantitative reactions, you may want to confirm its performance with a small-scale test
first.

Q5: What are the incompatibilities for this compound? A5: Specific incompatible materials are not listed

in the available data. However, as a general practice for organic solids, you should:

Keep it away from strong oxidizing agents, strong bases, and strong reducing agents.
Avoid conditions that generate dust, which can form explosive mixtures in air [3].
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Experimental Application & Synthesis

This compound is a versatile building block in medicinal chemistry. The workflow below illustrates its role

in drug discovery, from synthesis to biological testing.

Start: Ethyl 5-Bromoindole-2-carboxylate

Step 1: Basic Hydrolysis
(Reflux with NaOH
in MeOH/Water)

Reflux 0.5h

Step 2: Acid Precipitation
(Add 10% HCl, adjust pH to 3-4)

Cool to 40°C

Product: 5-Bromoindole-2-carboxylic Acid

Filter, 91% Yield

Application 1:
HIV-1 Integrase Inhibitor

Application 2:
Tubulin Polymerization Inhibitor

(Anti-cancer)

Application 3:
Dual PPARγ/δ Agonist

Click to download full resolution via product page

Synthesis Protocol: From Ester to Acid This is a high-yield, practical procedure for synthesizing the

compound [2].

Reaction: Dissolve 134 g of ethyl 5-bromoindole-2-carboxylate in a solvent mixture of 31.25 g of
96% methanol and 183 mL of water. Add sodium hydroxide and heat under reflux for 0.5 hours.

Work-up: Cool the reaction mixture to 40°C. Slowly add 10% hydrochloric acid dropwise while
stirring until the pH of the mixture is between 3 and 4.

Isolation: Filter the resulting mixture to collect the solid. This yields 109.1 g (91%) of an off-white
solid with a purity of ≥96% (by HPLC) [2].
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Key Pharmaceutical Applications

HIV-1 Integrase Inhibitors: This compound serves as a core metal-binding scaffold that chelates
with Mg²⁺ ions in the active site of HIV-1 integrase. Optimization of this scaffold has led to potent

inhibitors of viral replication [5].
Anti-Cancer Agents: It is used in the synthesis of tubulin polymerization inhibitors, which can

inhibit cancer cell growth [1].
Metabolic & Anti-inflammatory Agents: It is a key intermediate for preparing dual PPARγ/δ
agonists (for metabolic diseases) and chemical probes targeting the hFPRL1 receptor in
inflammation [1].

Key Takeaways

Storage is Critical: Always store this compound at -20°C in a tightly closed container to maintain its

stability and purity for research use [1] [3].
Safety First: This powder can cause irritation, so always wear appropriate PPE—gloves, goggles,
and a dust mask—when handling [3] [4].
Versatile Intermediate: Its primary value lies in its role as a building block for creating biologically
active molecules, particularly in antiviral and anticancer drug discovery [1] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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